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Compound of Interest

Compound Name: BMS-935177

Cat. No.: B606271 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of BMS-935177 in aqueous

buffers. Navigate through our troubleshooting guides and frequently asked questions (FAQs) to

address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of BMS-935177?

A1: BMS-935177 is a compound with low aqueous solubility.[1] It is generally considered

insoluble or sparingly soluble in water.[2] For experimental purposes, it is typically first

dissolved in an organic solvent, such as dimethyl sulfoxide (DMSO), to create a stock solution.

[1][2][3]

Q2: What are the recommended solvents for creating a stock solution of BMS-935177?

A2: DMSO is the most commonly recommended solvent for preparing stock solutions of BMS-
935177.[1][2][3] High concentrations, such as 10 mM, 88 mg/mL (175.1 mM), and 100 mg/mL

(198.98 mM), can be achieved in DMSO.[1][2][3] It is crucial to use fresh, high-quality DMSO,

as moisture absorption can reduce the compound's solubility.[1][4]

Q3: How should I prepare aqueous working solutions from a DMSO stock?
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A3: To prepare an aqueous working solution, the DMSO stock solution should be diluted with

the aqueous buffer of choice. It is important to add the DMSO stock to the aqueous buffer

slowly while mixing to avoid precipitation. For some applications, a 1:4 or 1:2 solution of DMSO

to a buffer like PBS (pH 7.2) can be used.[5][6] However, it's recommended not to store the

final aqueous solution for more than one day to maintain its integrity.[5][6]

Q4: My BMS-935177 is precipitating when I dilute my DMSO stock in an aqueous buffer. What

can I do?

A4: Precipitation upon dilution is a common issue due to the low aqueous solubility of BMS-
935177. Please refer to the troubleshooting guide below for potential solutions.

Solubility Data
The following tables summarize the available solubility information for BMS-935177 in various

solvents.

Table 1: Solubility in Organic Solvents

Solvent Concentration Notes Source

DMSO
100 mg/mL (198.98

mM)

Use fresh DMSO as

moisture can reduce

solubility.

[1]

DMSO 88 mg/mL (175.1 mM) - [2]

DMSO 10 mM

Ready-made solutions

are commercially

available.

[3]

Ethanol 88 mg/mL - [2]

Table 2: Aqueous Solubility and Formulation for In Vivo Studies
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Formulation
Components

Achieved
Concentration

Notes Source

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

3.75 mg/mL (7.46

mM)

Results in a clear

solution. Ultrasonic

treatment may be

needed.

[3]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

3.75 mg/mL

Results in a

suspended solution

suitable for oral and

intraperitoneal

injection.

[3]

5% DMSO, 40%

PEG300, 5%

Tween80, 50% ddH₂O

Not specified
General formulation

for in vivo use.
[1]

1:4 solution of

DMSO:PBS (pH 7.2)
~0.2 mg/mL

For Branebrutinib

(BMS-986195), a

related BTK inhibitor.

May provide an

estimate.

[5]

1:2 solution of

DMSO:PBS (pH 7.2)
~0.33 mg/mL

For BMS-986165,

another related

compound. May

provide an estimate.

[6]

Troubleshooting Guide: BMS-935177 Precipitation in
Aqueous Buffer
This guide provides a step-by-step approach to troubleshoot and resolve issues with BMS-
935177 precipitation in aqueous solutions.
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Troubleshooting Workflow

Start: BMS-935177 precipitates
in aqueous buffer

Is the DMSO stock solution clear
and free of particulates?

Action: Prepare a fresh stock solution
in high-quality, anhydrous DMSO.

No

What is the final concentration of
DMSO in your aqueous solution?

Yes

Action: Increase the percentage of DMSO.
Note: High DMSO concentrations can be toxic to cells.

High (≥1%)

Are you using a suitable buffer
(pH, components)?

Low (<1%)

Action: Test different buffers.
Consider adding co-solvents like PEG300 or Tween-80.

No

Resolution: Clear, stable
aqueous solution of BMS-935177

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for BMS-935177 precipitation.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Weighing: Accurately weigh the required amount of BMS-935177 powder (Molecular Weight:

502.57 g/mol ).

Dissolving: Add the appropriate volume of high-quality, anhydrous DMSO to achieve a final

concentration of 10 mM.

Mixing: Vortex or sonicate the solution until the compound is completely dissolved, resulting

in a clear solution.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C for long-term stability.[3]

Caption: Workflow for preparing a BMS-935177 DMSO stock solution.

Protocol 2: Preparation of a Working Solution for In Vitro Cellular Assays

Thawing: Thaw a frozen aliquot of the 10 mM BMS-935177 DMSO stock solution at room

temperature.

Pre-warming: Warm the desired aqueous cell culture medium or buffer to 37°C.

Dilution: Perform a serial dilution of the DMSO stock solution into the pre-warmed medium to

achieve the final desired working concentration. It is critical to add the DMSO stock to the

medium and mix immediately to minimize precipitation. The final DMSO concentration should

be kept as low as possible (typically ≤ 0.1%) to avoid solvent-induced cellular toxicity.

Application: Use the freshly prepared working solution immediately in your experiment. Do

not store aqueous working solutions.

Protocol 3: Formulation for In Vivo Oral Administration (Example)

This protocol is adapted from a published method and may require optimization for your

specific study.[3]
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Stock Preparation: Prepare a concentrated stock solution of BMS-935177 in DMSO (e.g.,

37.5 mg/mL).

Vehicle Preparation:

In a sterile tube, add 400 µL of PEG300.

Add 100 µL of the BMS-935177 DMSO stock solution to the PEG300 and mix thoroughly

until the solution is clear.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to reach a final volume of 1 mL. This will yield a 3.75 mg/mL clear

solution of BMS-935177.

Administration: Administer the freshly prepared formulation to the animals.
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Protocol 3: In Vivo Formulation

Start with
37.5 mg/mL DMSO stock

Add 100 µL stock to
400 µL PEG300 Mix until clear

Add 50 µL Tween-80 Mix until clear

Add 450 µL Saline Final Volume: 1 mL

Result:
3.75 mg/mL clear solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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